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Introduction

Lysophosphatidic acid receptor 1 (LPA1), a member of the G protein-coupled receptor (GPCR)
superfamily, is a pivotal mediator of the biological effects of the bioactive lipid, lysophosphatidic
acid (LPA). Encoded by the LPARL1 gene, this receptor is implicated in a vast array of
physiological and pathological processes, including neural development, fibrosis, and cancer.
[1][2][3] Its ubiquitous yet cell-type-specific expression profile underscores its importance as a
therapeutic target. This technical guide provides a detailed overview of LPA1 receptor
expression in various cell types and tissues, its intricate signaling networks, and
comprehensive protocols for its experimental quantification.

l. LPA1 Receptor Expression Profile

LPA1 exhibits a wide distribution in both human and murine tissues.[1] While expressed
broadly, significantly higher levels are observed in specific tissues and cell types, indicating its
specialized roles in different biological contexts.
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Messenger RNA (mMRNA) Expression Levels

Quantitative analysis of LPAR1 mRNA provides valuable insights into the potential for LPA1-
mediated signaling in different tissues. The Genotype-Tissue Expression (GTEX) project and
other transcriptomic studies offer a wealth of data on this topic.[4][5]

Table 1: LPAR1 mRNA Expression in Human Tissues (GTEx Data)

Tissue Normalized TPM (Transcripts Per Million)
Brain - Cerebellum 25.6
Brain - Cortex 22.1
Brain - Hippocampus 19.8
Ovary 154
Testis 12.9
Uterus 11.5
Colon - Transverse 9.8
Small Intestine - Terminal lleum 8.7
Heart - Atrial Appendage 7.5
Lung 6.3
Spleen 5.9
Kidney - Cortex 4.2
Skeletal Muscle 3.1
Placenta 2.8
Liver 11

Data is presented as the median transcripts per million (TPM) and is sourced from the GTEXx
portal. This table provides a representative, not exhaustive, list of tissues.
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Protein Expression Levels

While mRNA levels indicate the potential for protein expression, direct quantification of the
LPA1 protein is crucial for understanding its functional presence. Data from
immunohistochemistry (IHC) and Western blotting studies provide this information.

Table 2: LPA1 Protein Expression in Human Tissues

Tissue Expression Level Key Cell Types

Neurons, Astrocytes,
Brain High Oligodendrocytes, Microglia[6]
[718]

Heart Moderate Cardiomyocytes|[9]

Alveolar epithelial cells,

Lung Moderate )
Fibroblasts[10][11]

Kidney Low 1o Moderate Proximal tubular epithelial
cells[12]

Colon Moderate Epithelial cells[12]

Small Intestine High Epithelial cells[12]

Placenta High Trophoblasts[1]

Uterus Moderate Endometrial stromal cells[1]

Testis Moderate [13]

Spleen Low [1]

Skeletal Muscle Low [1]

Immune Cells Variable T-cells, Dendritic cells[1][14]

Expression levels are qualitative summaries (High, Moderate, Low) based on a synthesis of
published literature. Specific expression can vary based on developmental stage and disease
state.
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Expression in Specific Cell Types

LPA1 expression has been documented in a wide range of individual cell types, highlighting its
diverse functional roles.

e Nervous System: LPA1 is highly expressed in various neural cell types, including neuronal
progenitors, mature neurons, astrocytes, microglia, and oligodendrocytes.[6][15][16][17] This
widespread expression is consistent with its role in neurodevelopment, neuropathic pain, and
response to injury.[16][17]

e Immune System: LPA1 is expressed on various immune cells, including T lymphocytes and
dendritic cells, where it is involved in modulating immune responses and cell migration.[1]
[14]

o Fibroblasts: Dermal and lung fibroblasts express LPAL, and its activation is a key driver of
fibrotic processes.[2][18]

o Cancer Cells: LPA1 expression is variable across different cancer types and has been
implicated in tumor progression, including in prostate, ovarian, and lung cancer.[12][19]

Il. LPA1 Receptor Signaling Pathways

Upon binding LPA, the LPA1 receptor undergoes a conformational change, leading to the
activation of heterotrimeric G proteins. LPA1 predominantly couples to three families of G
proteins: Gi/o, Gg/11, and G12/13, initiating a cascade of downstream signaling events.[1][12]
[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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